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Introduction

Calcium-49 (4°Ca) is a short-lived radioisotope of calcium with a half-life of approximately 8.7
minutes. Its neutron-rich nature makes it a valuable tool in nuclear physics research,
particularly in the study of nuclear structure far from stability and in nuclear astrophysics. The
production of high-quality, high-intensity 4°Ca beams is crucial for these investigations. This
document provides an overview of the primary techniques for producing 4°Ca beams, namely
Isotope Separation On-Line (ISOL) and in-flight fragmentation, and offers detailed protocols
based on established methodologies at major international facilities.

Principal Production Techniques

The generation of radioactive ion beams (RIBs), such as 4°Ca, is primarily achieved through
two complementary methods:

 |sotope Separation On-Line (ISOL): In this technique, a high-energy light-ion beam (typically
protons) impinges on a thick, high-temperature target. The resulting nuclear reaction
products diffuse out of the target material, are ionized, mass-separated, and then
accelerated to form a low-energy RIB. The ISOL method is known for producing high-quality
beams with low energy spread and emittance.
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« In-flight Fragmentation: This method utilizes a heavy-ion beam, accelerated to high energies,
which strikes a thin, light target. The projectile nuclei fragment upon collision, and the desired
isotope is then separated from the other reaction products using a fragment separator, which
consists of a series of magnetic and electric fields. In-flight separation is characterized by its
fast process, making it suitable for producing very short-lived isotopes.

In-Flight Fragmentation Production of 4°Ca

In-flight fragmentation is a proven method for producing neutron-rich isotopes, including 4°Ca. A
common approach involves the fragmentation of a stable, neutron-rich primary beam, such as
48Ca.

Experimental Protocol: Fragmentation of a 4Ca Beam

This protocol is based on experiments conducted at facilities like the National Superconducting
Cyclotron Laboratory (NSCL) and the RIKEN Nishina Center.

1. Primary Beam Generation and Acceleration:

e An enriched #8Ca source material is used in an Electron Cyclotron Resonance (ECR) ion
source to produce 48Ca ions.

e The 48Ca ions are accelerated to an energy of approximately 212 MeV/amu using a cyclotron
or a linear accelerator.

2. Target and Fragmentation:

e The accelerated 42Ca beam is directed onto a beryllium (Be) production target. Beryllium is
often chosen due to its low atomic number, which minimizes the energy loss and angular
straggling of the fragments.

e The interaction of the 48Ca projectiles with the Be target nuclei results in fragmentation,
producing a wide range of nuclides, including #°Ca.

3. Fragment Separation and ldentification:

e The reaction products emerging from the target are passed through a fragment separator.
» The separator utilizes magnetic rigidity (Bp) and energy loss (AE) measurements for isotope
separation and identification.
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A combination of dipole magnets for momentum selection and degrader foils for Z-selection
allows for the isolation of °Ca from other fragments.

Particle identification is achieved by measuring the time-of-flight (TOF), energy loss (AE) in a
silicon detector, and the total kinetic energy (TKE) of the fragments.

4. Beam Delivery:

The purified 4°Ca beam is then transported to the experimental area.

Quantitative Data: Fragmentation of 48Ca

Parameter Value Reference
Primary Beam 48Ca [1]
Beam Energy 212 MeV/amu [1]
Target Beryllium (Be) [1]
49Ca Production Cross-Section  ~1-10 mb (estimated) [1]

Note: Specific yield and purity data are highly dependent on the accelerator and separator
settings and are often optimized for specific experiments.

Isotope Separation On-Line (ISOL) Production of
49Ca

The ISOL technique is well-suited for producing high-quality, low-energy beams of neutron-rich
calcium isotopes. Facilities like ISOLDE at CERN have extensive experience in this area.[2][3]

Experimental Protocol: ISOL Production with a Uranium
Carbide Target

1. Primary Beam:

e A high-intensity proton beam with an energy of 1.4 GeV is generated by a proton
synchrotron.[2]

2. Target and lon Source Unit:
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The proton beam irradiates a thick uranium carbide (UCx) target. Uranium is chosen for its
high fission and spallation cross-sections, leading to a wide range of reaction products.[3]
The target is maintained at high temperatures (around 2000°C) to facilitate the diffusion and
effusion of the produced isotopes.[3]

The released calcium isotopes effuse into an ion source. For calcium, a hot plasma ion
source or a laser ion source can be used for efficient ionization. The use of a Resonance
lonization Laser lon Source (RILIS) provides high elemental selectivity.[4]

. Isotope Separation:

The ionized products are extracted and accelerated to a typical energy of 30-60 keV.
The ion beam is then passed through a high-resolution mass separator to select the A=49
isobars.

. Beam Purification and Delivery:

Further purification can be achieved using techniques like resonance ionization in a gas cell
or by exploiting the chemical properties of the elements.
The mass-separated 4°Ca beam is then delivered to the experimental stations.

Quantitative Data: ISOL Production

Parameter Value Reference
Primary Beam Protons [2]

Primary Beam Energy 1.4 GeV [2]

Target Material Uranium Carbide (UCx) [3]

Target Temperature ~2000°C [3]

lon Source Plasma or Laser lon Source [3114]
Typical 4°Ca Yield Up to 108 ions/uC (estimated) [2]

Note: Yields are highly dependent on the specific target-ion source combination and the proton
beam intensity.

Diagrams
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In-Flight Fragmentation Workflow
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Caption: Workflow for producing #°Ca beams via in-flight fragmentation.

ISOL Production Workflow
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Caption: Workflow for producing 4°Ca beams using the ISOL technique.

Conclusion

The production of 4°Ca beams is achievable through both in-flight fragmentation and ISOL
techniques. The choice of method depends on the specific requirements of the experiment,
such as beam energy, intensity, and quality. In-flight fragmentation of a 48Ca beam offers a
direct and fast production route, suitable for high-energy experiments. The ISOL method,
particularly with a uranium carbide target, provides high-intensity and high-quality low-energy
49Ca beams. The protocols and data presented here provide a foundation for researchers
planning experiments that utilize this important neutron-rich isotope. Further optimization of
beam parameters is typically performed at the respective accelerator facilities to meet the
specific demands of each experiment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12654295#techniques-for-producing-calcium-49-
beams]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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